Cas no 2287343-46-6 (5-{[(Tert-butoxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-{[(Tert-butoxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid
• CAS No: 2287343-46-6
• MF: C₉H₁₂N₂O₄S₂
• MW: 276.332579612732
• CID: 5945384
• PubChem ID: 137942851
• Update Time: 2025-10-30

5-{[(Tert-butoxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(tert-butoxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid
• 2287343-46-6
• EN300-6747002
• 5-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-sulfanylidene-3H-1,3-thiazole-4-carboxylic acid
• 5-{[(Tert-butoxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C9H12N2O4S2/c1-9(2,3)15-7(14)11-5-4(6(12)13)10-8(16)17-5/h1-3H3,(H,10,16)(H,11,14)(H,12,13)
• InChI Key： NCVCNPYWGRPPKQ-UHFFFAOYSA-N
• SMILES： S1C(NC(C(=O)O)=C1NC(=O)OC(C)(C)C)=S

Computed Properties

• Exact Mass: 276.02384922g/mol
• Monoisotopic Mass: 276.02384922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 145Ų

Additional information on 5-{[(Tert-butoxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid

Introduction to 5-{[(Tert-butoxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid (CAS No. 2287343-46-6)

5-{[(Tert-butoxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid (CAS No. 2287343-46-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential applications in drug discovery. The unique structural features of this compound, including the tert-butoxycarbonyl (Boc) protecting group and the sulfanyl moiety, make it an attractive candidate for various chemical and biological studies.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly for the protection of amino groups. This group is easily introduced and removed under mild conditions, making it a valuable tool in the synthesis of complex molecules. In the context of 5-{[(Tert-butoxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid, the Boc group plays a crucial role in controlling the reactivity and stability of the compound during synthetic transformations.

The sulfanyl moiety, or thiol group, is another key feature of this compound. Thiols are known for their nucleophilic properties and their ability to form disulfide bonds, which are essential in many biological processes. In medicinal chemistry, thiol-containing compounds are often used as building blocks for the synthesis of bioactive molecules, such as antioxidants and enzyme inhibitors. The presence of a thiol group in 5-{[(Tert-butoxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid suggests potential applications in these areas.

The thiazole ring itself is a heterocyclic structure that has been extensively studied due to its broad spectrum of biological activities. Thiazoles have been shown to exhibit antimicrobial, antifungal, antiviral, and anticancer properties. These activities are often attributed to the ability of thiazoles to interact with various biological targets, such as enzymes and receptors. The specific arrangement of functional groups in 5-{[(Tert-butoxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid may enhance its binding affinity and selectivity towards these targets.

Recent research has highlighted the potential of thiazole derivatives in the development of novel therapeutic agents. For example, studies have shown that certain thiazole compounds can inhibit key enzymes involved in cancer progression, such as matrix metalloproteinases (MMPs) and histone deacetylases (HDACs). These findings suggest that 5-{[(Tert-butoxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid could be a promising lead compound for further investigation in this area.

In addition to its potential therapeutic applications, 5-{[(Tert-butoxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid is also of interest in the field of materials science. The unique electronic properties of thiazoles make them suitable for use in various functional materials, such as conductive polymers and photovoltaic devices. The presence of both electron-donating and electron-withdrawing groups in this compound could influence its electronic behavior and make it a valuable component in advanced materials.

The synthesis of 5-{[(Tert-butoxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid typically involves multistep reactions that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate thiols with α-halo ketones or esters followed by cyclization to form the thiazole ring. The introduction of the Boc protecting group can be achieved through reaction with di-tert-butyl dicarbonate (Boc₂O). These synthetic strategies have been well-documented in the literature and can be adapted to produce gram quantities of the compound for further study.

To fully explore the potential applications of 5-{[(Tert-butoxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid, it is essential to conduct comprehensive biological evaluations. This includes assessing its activity against various biological targets using both in vitro and in vivo models. Additionally, studies on its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET), are crucial for understanding its suitability as a drug candidate.

In conclusion, 5-{[(Tert-butoxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid (CAS No. 2287343-46-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.